Cas no 3460-58-0 (1,3-bis(4-cyanophenyl)thiourea)

• Product Name: 1,3-bis(4-cyanophenyl)thiourea
• CAS No: 3460-58-0
• MF: C₁₅H₁₀N₄S
• MW: 278.33
• CID: 4763158
• PubChem ID: 5122320
• Update Time: 2026-02-26

1,3-bis(4-cyanophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• CS-0379204
• SCHEMBL5449567
• AKOS024339776
• 1,3-bis(4-cyanophenyl)-2-thiourea
• G64906
• 1,3-bis(4-cyanophenyl)thiourea
• 3460-58-0

• Inchi： InChI=1S/C15H10N4S/c16-9-11-1-5-13(6-2-11)18-15(20)19-14-7-3-12(10-17)4-8-14/h1-8H,(H2,18,19,20)
• InChI Key： BSTUZINYPWWSIQ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C#N)NC(=S)NC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 278.06261751g/mol
• Monoisotopic Mass: 278.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on 1,3-bis(4-cyanophenyl)thiourea

Professional Introduction to 1,3-bis(4-cyanophenyl)thiourea (CAS No. 3460-58-0)

1,3-bis(4-cyanophenyl)thiourea, a compound with the chemical formula C₁₄H₈N₄S, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 3460-58-0, has garnered attention due to its unique structural properties and potential applications in various chemical syntheses. The presence of multiple functional groups, including cyanophenyl and thiourea moieties, makes it a versatile intermediate in organic chemistry.

The thiourea moiety in 1,3-bis(4-cyanophenyl)thiourea is particularly noteworthy for its role in the development of heterocyclic compounds. Thioureas are known for their ability to participate in diverse chemical reactions, such as cyclization and condensation processes, which are fundamental in the synthesis of complex molecules. This property has made it a valuable building block in the creation of novel pharmaceuticals and agrochemicals.

The cyanophenyl groups attached to the thiourea core contribute to the compound's reactivity and its potential applications. These groups can undergo various transformations, including nucleophilic substitution and metal coordination, which are essential in drug design and material science. The combination of these functional groups allows for a wide range of synthetic possibilities, making 1,3-bis(4-cyanophenyl)thiourea a compound of great interest to researchers.

In recent years, there has been a growing focus on the development of new therapeutic agents that target specific biological pathways. 1,3-bis(4-cyanophenyl)thiourea has been investigated for its potential role in this area. Studies have shown that derivatives of thiourea can exhibit inhibitory effects on various enzymes and receptors involved in diseases such as cancer and inflammation. The cyanophenyl groups further enhance these properties by providing additional sites for interaction with biological targets.

The compound's structural features also make it a promising candidate for materials science applications. For instance, its ability to form coordination complexes with transition metals has been explored in the development of catalysts and luminescent materials. These applications highlight the versatility of 1,3-bis(4-cyanophenyl)thiourea beyond traditional pharmaceutical uses.

Recent advancements in computational chemistry have further enhanced our understanding of 1,3-bis(4-cyanophenyl)thiourea's reactivity and potential applications. Molecular modeling studies have provided insights into how the compound interacts with biological systems at a molecular level. This information is crucial for designing more effective drugs and materials with tailored properties.

The synthesis of 1,3-bis(4-cyanophenyl)thiourea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and challenges. The availability of efficient synthetic methods has facilitated its use in both academic research and industrial applications.

The safety profile of 1,3-bis(4-cyanophenyl)thiourea is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment and working in well-ventilated areas.

In conclusion, 1,3-bis(4-cyanophenyl)thiourea (CAS No. 3460-58-0) is a multifunctional compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new drug candidates and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.